Cas no 2229414-88-2 (1-(5,6-dichloropyridin-3-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(5,6-dichloropyridin-3-yl)cyclobutane-1-carbonitrile
• CAS No: 2229414-88-2
• MF: C₁₀H₈Cl₂N₂
• MW: 227.089920043945
• CID: 5982646
• PubChem ID: 165659863
• Update Time: 2025-06-14

1-(5,6-dichloropyridin-3-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-dichloropyridin-3-yl)cyclobutane-1-carbonitrile
• 2229414-88-2
• EN300-1975281

• Inchi： 1S/C10H8Cl2N2/c11-8-4-7(5-14-9(8)12)10(6-13)2-1-3-10/h4-5H,1-3H2
• InChI Key： PXFUKFPNSYFARW-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1(C#N)CCC1)Cl

Computed Properties

• Exact Mass: 226.0064537g/mol
• Monoisotopic Mass: 226.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36.7Ų

Additional information on 1-(5,6-dichloropyridin-3-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(5,6-dichloropyridin-3-yl)cyclobutane-1-carbonitrile (CAS No. 2229414-88-2)

1-(5,6-dichloropyridin-3-yl)cyclobutane-1-carbonitrile (CAS No. 2229414-88-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique combination of a cyclobutane ring and a dichloropyridine moiety, linked via a carbonitrile functional group. Its structural complexity and potential applications make it a subject of interest for researchers exploring novel heterocyclic compounds and their derivatives.

The compound's chemical structure is characterized by the presence of two chlorine atoms on the pyridine ring, which enhances its reactivity and binding affinity in various chemical interactions. This property is particularly valuable in the design of pharmaceutical intermediates and agrochemical active ingredients. Researchers are increasingly focusing on such nitrile-containing compounds due to their versatility in synthetic pathways and their role in the development of bioactive molecules.

In recent years, the demand for high-value chemical intermediates like 1-(5,6-dichloropyridin-3-yl)cyclobutane-1-carbonitrile has surged, driven by advancements in drug discovery and crop protection technologies. The compound's potential as a building block for more complex molecules has been highlighted in several peer-reviewed studies, particularly in the context of targeted synthesis and structure-activity relationship (SAR) studies.

One of the key trends in the chemical industry is the shift toward sustainable synthesis methods. 1-(5,6-dichloropyridin-3-yl)cyclobutane-1-carbonitrile is no exception, with researchers exploring greener alternatives for its production. Topics such as catalysis optimization, solvent-free reactions, and energy-efficient processes are frequently discussed in relation to this compound. These efforts align with the broader industry focus on reducing environmental impact while maintaining high chemical yield and purity.

Another area of interest is the compound's potential role in material science. Its rigid cyclobutane core and electron-withdrawing nitrile group make it a candidate for designing advanced polymers and functional materials. This versatility has led to increased searches for terms like "nitrile-based materials" and "pyridine derivatives in electronics," reflecting the growing curiosity about its non-traditional applications.

From a regulatory perspective, 1-(5,6-dichloropyridin-3-yl)cyclobutane-1-carbonitrile is subject to standard safety and handling protocols applicable to laboratory chemicals. While it is not classified as a hazardous substance under major regulatory frameworks, proper risk assessment and material safety data sheets (MSDS) are essential for its safe use. This aligns with the increasing emphasis on chemical safety and responsible research practices in the scientific community.

The compound's synthetic routes and scalability are also hot topics among chemists. Frequently searched questions include "How to synthesize 1-(5,6-dichloropyridin-3-yl)cyclobutane-1-carbonitrile?" and "What are the key challenges in its large-scale production?" These queries reflect the practical challenges faced by researchers and manufacturers in optimizing the compound's cost-effectiveness and reproducibility.

In conclusion, 1-(5,6-dichloropyridin-3-yl)cyclobutane-1-carbonitrile (CAS No. 2229414-88-2) represents a fascinating case study in modern chemical research. Its multifaceted applications—from pharmaceutical development to material innovation—coupled with the ongoing quest for sustainable chemistry, ensure its relevance in both academic and industrial settings. As research progresses, this compound is likely to remain a focal point for discussions on molecular design, process optimization, and emerging technologies.